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Compound of Interest

Compound Name: 2,4-Difluoro-6-nitroaniline

Cat. No.: B1293778 Get Quote

Essential Safety and Handling Guide for 2,4-
Difluoro-6-nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

2,4-Difluoro-6-nitroaniline (CAS No: 364-30-7). Adherence to these procedures is critical for

ensuring personal safety and regulatory compliance in a laboratory setting.

Personal Protective Equipment (PPE)
When handling 2,4-Difluoro-6-nitroaniline, a comprehensive PPE strategy is mandatory to

prevent skin contact, eye irritation, and inhalation of dust or vapors.[1][2][3][4] The following

table summarizes the required protective gear.
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PPE Category Specification

Eye and Face Protection

Chemical splash goggles or a face shield

meeting EN 166 standards are required to

protect against splashes and airborne particles.

[5]

Skin Protection

Wear chemical-impermeable gloves (e.g., PVC)

and appropriate protective clothing to prevent

skin exposure.[1][3] Contaminated clothing must

be removed and washed before reuse.[1]

Respiratory Protection

In case of inadequate ventilation or the potential

for dust or vapor formation, use a NIOSH/MSHA

or European Standard EN 149 approved

respirator.[2][6] A self-contained breathing

apparatus (SCBA) may be necessary for

firefighting or in situations with high

concentrations.[1]

Handling and Storage
Proper handling and storage are crucial to maintain the chemical's integrity and prevent

accidents.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[4]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools and take precautionary measures against static discharge.[2]

Do not eat, drink, or smoke in areas where the chemical is handled.[4]

Wash hands thoroughly after handling.[2]

Storage:
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Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][4]

Store locked up and away from incompatible materials such as strong oxidizing agents

and bases.[2][4]

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is critical.

Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If the victim is not

breathing, provide artificial respiration. Seek

immediate medical attention.[1][6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek medical attention if irritation occurs.

[1]

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do. Continue rinsing and consult a

doctor.[1]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[1][6]

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for environmental safety

and regulatory compliance.

Spill Response:

Evacuate personnel from the spill area.
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Wear appropriate PPE, including respiratory protection.

Avoid breathing vapors, mist, or gas.[1]

Contain the spill using inert absorbent material such as sand or earth.[7]

Collect the spilled material into a suitable, closed container for disposal.[1]

Prevent the chemical from entering drains or waterways.[1][7]

Waste Disposal:

2,4-Difluoro-6-nitroaniline and its containers must be disposed of as hazardous waste.

[7]

Do not dispose of in regular trash or pour down the drain.[7]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor for proper disposal.[2][7]

Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected

as hazardous waste.[7]

Operational Workflow for Handling 2,4-Difluoro-6-
nitroaniline
The following diagram outlines the standard operating procedure for the safe handling of 2,4-
Difluoro-6-nitroaniline from receipt to disposal.
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1. Preparation
- Verify SDS
- Don PPE

2. Handling
- Work in fume hood

- Use non-sparking tools

Proceed to handling

3. Storage
- Tightly sealed container
- Cool, dry, ventilated area

After use

4. Spill/Exposure Event

If spill or exposure occursFor subsequent use

7. Waste Disposal
- Collect in labeled container

- Contact EHS

Empty/Expired containers
5. First Aid

- Follow specific protocol
- Seek medical attention

Exposure

6. Spill Cleanup
- Evacuate & contain

- Use absorbent material

Spill

Contaminated materials Collected waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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